2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-(2-fluoro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10F2O/c1-8-2-4-10(11(14)6-8)9-3-5-13(16)12(15)7-9/h2-7,16H,1H3
• InChI Key: NZMGZGBFGBCMCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)F)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID80684160
• Molecular Weight: 220.21 g/mol
• CAS RN: 1261918-03-9

Description

2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% (2F4MPP) is a chemical compound, which is used in a wide range of scientific research applications. It is a white solid with a molecular weight of 248.25 g/mol. 2F4MPP is a fluorinated phenol, which is a class of compounds that are known for their unique properties and versatility. The unique properties of 2F4MPP make it an attractive option for research applications in various fields, including biochemistry and physiology.

Scientific Research Applications

2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% has a wide range of scientific research applications, from biochemical and physiological studies to materials science. In biochemical and physiological studies, 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% can be used to study the structure and function of proteins and other biomolecules. It can also be used to study the mechanism of action of drugs, as well as the effects of environmental toxins on living organisms. In materials science, 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% can be used to study the properties of polymers materials, as well as their ability to absorb and release energy.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% is not fully understood. However, it is believed that its unique properties, such as its high solubility in a variety of solvents and its ability to form strong hydrogen bonds, play an important role in its mechanism of action. In addition, 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to interact with proteins and other biomolecules, which may also contribute to its mechanism of action.
Biochemical and Physiological Effects
2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In vivo studies have shown that 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% can reduce the activity of certain proteins involved in the regulation of cellular processes, such as the transcription factor NF-κB. In addition, 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% has several advantages for laboratory experiments. It is relatively inexpensive and can be synthesized easily from commercially available compounds. In addition, its unique properties, such as its high solubility in a variety of solvents and its ability to form strong hydrogen bonds, make it an attractive option for a variety of research applications. However, there are some limitations to using 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% in laboratory experiments. For example, its high solubility in a variety of solvents can make it difficult to separate from other compounds in a reaction mixture. In addition, its strong hydrogen bonding can make it difficult to purify.

Future Directions

There are a number of potential future directions for research on 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95%. These include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. In addition, further research could be conducted on its ability to interact with proteins and other biomolecules, as well as its potential applications in materials science. Finally, research could be conducted on the synthesis of 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% from other compounds, as well as its potential uses in industrial processes.

Synthesis Methods

2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95% can be synthesized through a variety of methods, depending on the desired outcome. The most common method is to synthesize it from 2-fluoro-4-methylphenol and a strong acid, such as sulfuric or hydrochloric acid. The reaction proceeds by the formation of a phenoxide ion, which is then reacted with the 2-fluoro-4-methylphenol to form 2-Fluoro-4-(2-fluoro-4-methylphenyl)phenol, 95%. The reaction can be monitored by thin-layer chromatography or gas chromatography.